2-[Methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• IUPAC Name: 2-[methyl-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]amino]-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C19H20N8/c1-25(19-14(9-20)8-13-4-2-3-5-16(13)22-19)15-10-26(11-15)18-7-6-17-23-21-12-27(17)24-18/h6-8,12,15H,2-5,10-11H2,1H3
• InChI Key: ZBGDYEXBNASQEQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C4=C(C=C5CCCCC5=N4)C#N
• Molecular Formula: C19H20N8
• Molecular Weight: 360.4 g/mol

Description

The compound “2-[Methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]-5,6,7,8-tetrahydroquinoline-3-carbonitrile” is a complex organic molecule that contains several functional groups and rings, including a triazolo[4,3-b]pyridazine ring, an azetidine ring, and a tetrahydroquinoline ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps and require a variety of chemical reactions. For instance, the synthesis of similar triazolo[4,3-b]pyridazine compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides. The azetidine ring could potentially be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The triazolo[4,3-b]pyridazine ring, for example, is a fused ring system that contains nitrogen atoms. The azetidine ring is a four-membered ring containing a nitrogen atom.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple functional groups. For example, the amino group could participate in reactions such as acylation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of multiple nitrogen atoms could potentially make the compound more polar.

Scientific Research Applications

Synthesis and Transformation

• A study by Paronikyan et al. (2019) details the synthesis of compounds related to 2-[Methyl(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)amino]-5,6,7,8-tetrahydroquinoline-3-carbonitrile. They developed a method for synthesizing 1-hydrazinyl-3-arylamino-5,6,7,8-tetrahydroisoquinoline-4-carbonitriles, which can be converted into new heterocyclic systems (Paronikyan et al., 2019).

Reactivity and Chemical Properties

• Research by Deady and Devine (2004) explored the reactivity of similar compounds, investigating their transformations into various heterocyclic systems. This study provides insight into the chemical behavior and potential applications of similar quinoline derivatives (Deady & Devine, 2004).

Antibacterial Activity

• A study by Frigola et al. (1995) examined the antibacterial activity of 7-azetidinylquinolones, compounds structurally related to the specified chemical. These studies are crucial in understanding the potential medicinal applications of similar compounds (Frigola et al., 1995).

Potential in Explosives Research

• Snyder et al. (2017) conducted a study on tetrazolyl triazolotriazine, which shares a common structural motif with the specified chemical. Their work suggests potential applications in the field of explosives and pyrotechnics (Snyder et al., 2017).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo derivatives, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

Based on the activities of similar compounds, it can be hypothesized that it may interact with its targets through hydrogen bond accepting and donating characteristics . This allows it to make specific interactions with different target receptors, potentially leading to changes in cellular processes.

Biochemical Pathways

Given the wide range of pharmacological activities associated with similar compounds, it is likely that multiple pathways are affected

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds , suggesting that this compound may also have favorable pharmacokinetic properties. These properties can impact the bioavailability of the compound, influencing its efficacy and potential side effects.

Result of Action

Based on the activities of similar compounds, it can be hypothesized that it may have a range of effects, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitory, and antitubercular effects .